Cas no 2138187-67-2 (4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one
• CAS No: 2138187-67-2
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 5610274
• PubChem ID: 165789753
• Update Time: 2025-05-19

4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138187-67-2
• 4-(3-bromo-2,4-dimethylphenyl)pyrrolidin-2-one
• EN300-841257
• 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one

• Inchi： 1S/C12H14BrNO/c1-7-3-4-10(8(2)12(7)13)9-5-11(15)14-6-9/h3-4,9H,5-6H2,1-2H3,(H,14,15)
• InChI Key： AZOWTPHDQUXNIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1CC(NC1)=O

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one

4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 2138187-67-2, known as 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with a substituted phenyl group. The pyrrolidinone moiety is a five-membered lactam, while the phenyl group is substituted with bromine and two methyl groups at specific positions. This combination makes it a versatile compound with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one in the development of bioactive molecules. Researchers have explored its role as a building block for constructing complex heterocyclic compounds, which are often found in natural products and pharmaceutical agents. The presence of the bromine atom in the phenyl ring introduces electrophilic substitution sites, making it an ideal candidate for further functionalization. This property has been exploited in various synthetic routes to create derivatives with enhanced biological activities.

One of the most notable aspects of this compound is its ability to participate in enamine chemistry. Enamines are versatile intermediates that can be used to form a wide range of nitrogen-containing heterocycles. The pyrrolidinone ring in this compound can undergo enamine formation under specific conditions, leading to the synthesis of novel compounds with potential therapeutic applications. For instance, recent research has demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties.

In addition to its synthetic utility, 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one has been studied for its pharmacokinetic properties. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profile to assess its suitability as a drug candidate. Preliminary findings suggest that this compound has favorable pharmacokinetic characteristics, making it a strong candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidinone ring. This is followed by the introduction of the substituted phenyl group through methods such as Suzuki coupling or nucleophilic aromatic substitution. The choice of synthetic route depends on the availability of starting materials and the desired level of functionalization. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of this compound.

From an environmental standpoint, 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it has low toxicity to aquatic organisms and can be effectively degraded under aerobic conditions. These findings are crucial for ensuring that its use in industrial and pharmaceutical applications does not pose significant risks to the environment.

In conclusion, 4-(3-Bromo-2,4-dimethylphenyl)pyrrolidin-2-one is a versatile and bioactive compound with immense potential in drug discovery and material science. Its unique structure, coupled with its favorable pharmacokinetic properties and synthetic flexibility, makes it an attractive target for further research. As new insights into its biological activities and synthetic applications continue to emerge, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.